Cas no 393837-03-1 (2-(2-bromoethyl)-1-methyl-4-nitrobenzene)

• Product Name: 2-(2-bromoethyl)-1-methyl-4-nitrobenzene
• CAS No: 393837-03-1
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 1507098
• PubChem ID: 22714395
• Update Time: 2025-04-21

2-(2-bromoethyl)-1-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(2-bromoethyl)-1-methyl-4-nitro-
• 2-(2-bromoethyl)-1-methyl-4-nitrobenzene
• 393837-03-1
• DB-363910
• HKKLOIBMMSAEQY-UHFFFAOYSA-N
• EN300-1897312
• SCHEMBL6596247

• Inchi： 1S/C9H10BrNO2/c1-7-2-3-9(11(12)13)6-8(7)4-5-10/h2-3,6H,4-5H2,1H3
• InChI Key： HKKLOIBMMSAEQY-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.9895
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14